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Compound of Interest

Compound Name: 1,5-Dibromopentane

Cat. No.: B145557

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dibromopentane, also known as pentamethylene dibromide, is a valuable bifunctional
alkylating agent with the chemical formula C5H10Br2.[1] This colorless to pale yellow liquid
serves as a critical intermediate in a wide array of chemical syntheses.[2][3] Its utility stems
from the presence of two terminal bromine atoms, which act as good leaving groups in
nucleophilic substitution reactions. This reactivity makes it an indispensable building block for
the formation of carbon-carbon and carbon-heteroatom bonds, particularly in the synthesis of
cyclic compounds like piperidines and tetrahydropyrans, which are prevalent motifs in many
pharmaceutical agents.[1][4] Furthermore, 1,5-dibromopentane finds applications in the
agrochemical and materials science sectors for the creation of active ingredients and specialty
polymers.[1][2]

Physical and Chemical Properties

The physical and chemical characteristics of 1,5-dibromopentane are well-documented,
providing a solid foundation for its application in various experimental settings.

Physical Properties of 1,5-Dibromopentane
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Property Value References
Molecular Formula C5H10Br2 [51[6]
Molecular Weight 229.94 g/mol [71[8]
Appearance Clear, c-olo.rless to yellow- GBI
brown liquid
Odor Strong, aromatic [2][9]
Density 1.688 g/mL at 25 °C [31[71[9]
Melting Point -34°Cto-39 °C [B1I51[7]
Boiling Point 221-224 °C (at 760 mmHg) [5][10]

110 °C (at 15 mmHg)

[317]

Flash Point

79 °C (174.2 °F) - closed cup

[7]

Solubility

Insoluble in water.[5][11]
Soluble in organic solvents like
ethanol, ether, chloroform, and
benzene.[2][9]

Refractive Index (n20/D)

1512

[719]

Vapor Density

8 (vs air)

[5107]

Vapor Pressure

0.14 mmHg at 25 °C

[5]

Chemical Properties of 1,5-Dibromopentane

1,5-Dibromopentane is a highly reactive compound due to the two bromine atoms.[2] It readily

undergoes nucleophilic substitution reactions where the bromine atoms are displaced by a

variety of nucleophiles.[4] This reactivity allows for both symmetrical and asymmetrical

substitution, leading to a diverse range of products.[4] It is stable at room temperature in closed

containers under normal storage and handling conditions.[5] However, it is incompatible with

strong bases and strong oxidizing agents.[5] When heated to decomposition, it may emit toxic

fumes of carbon monoxide, carbon dioxide, and hydrogen bromide.[5]

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB1317884_EN.htm
https://cymitquimica.com/products/IN-DA0032N9/15-dibromopentane/
https://www.sigmaaldrich.com/US/en/product/aldrich/128007
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dibromopentane
https://www.palchem.com/en/15-dibromopentane/
https://m.chemicalbook.com/ProductMSDSDetailCB1317884_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://www.nbinno.com/?news/FJM-15-dibromopentane-properties-uses-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://www.palchem.com/en/15-dibromopentane/
https://www.sigmaaldrich.com/US/en/product/aldrich/128007
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://www.palchem.com/en/15-dibromopentane/
https://m.chemicalbook.com/ProductMSDSDetailCB1317884_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/128007
https://m.chemicalbook.com/ProductMSDSDetailCB1317884_EN.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=1%2C5-dibromopentane
https://www.palchem.com/en/15-dibromopentane/
https://www.sigmaaldrich.com/US/en/product/aldrich/128007
https://www.sigmaaldrich.com/US/en/product/aldrich/128007
https://m.chemicalbook.com/ProductMSDSDetailCB1317884_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC155992500&countryCode=US&language=en
https://www.nbinno.com/?news/FJM-15-dibromopentane-properties-uses-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/128007
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1317884.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1317884_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/128007
https://m.chemicalbook.com/ProductMSDSDetailCB1317884_EN.htm
https://www.benchchem.com/product/b145557?utm_src=pdf-body
https://www.benchchem.com/product/b145557?utm_src=pdf-body
https://www.nbinno.com/?news/FJM-15-dibromopentane-properties-uses-and-applications
https://wap.guidechem.com/question/what-are-the-properties-and-re-id129952.html
https://wap.guidechem.com/question/what-are-the-properties-and-re-id129952.html
https://m.chemicalbook.com/ProductMSDSDetailCB1317884_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1317884_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1317884_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Key Reactions and Experimental Protocols

The bifunctional nature of 1,5-dibromopentane makes it a versatile reagent for the synthesis

of both acyclic and cyclic structures.

Nucleophilic Substitution and Cyclization Reactions

A primary application of 1,5-dibromopentane is in the synthesis of five and six-membered
rings through intramolecular or intermolecular cyclization reactions.[4] The general mechanism
involves the reaction with a dinucleophile or a stepwise reaction with a nucleophile to form a

cyclic product.

1,5-Dibromopentane . ) Dinucleophile
Br-(CH2)5-Br Nueleeplliz (1L (e.g., H2N-R-NH2)

+ Nu: + Dinucleophile

\

Monosubstituted Intermediate < Cyclic Product
Nu-(CH2)5-Br (e.g., N-substituted piperidine)
+ Nu:

Y

Disubstituted Product
Nu-(CH2)5-Nu

Click to download full resolution via product page

Caption: General reaction pathways for 1,5-dibromopentane.

Experimental Protocol: Synthesis of Cyclopentane

This protocol describes the preparation of cyclopentane from 1,5-dibromopentane using a
Wurtz-type reaction with a lithium amalgam.[12]
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Materials:

1,5-Dibromopentane (23.0 g, 0.10 mole)[12]

Lithium amalgam[12]

Dioxane (solvent)[12]

Apparatus for reflux with stirring and an inert atmosphere[12]
Procedure:

e The reaction is carried out in an apparatus equipped for reflux and stirring under an inert
atmosphere.[12]

e 1,5-dibromopentane is used as the starting dihaloalkane.[12]
e The reaction is conducted in dioxane as the solvent with a lithium amalgam.[12]

e The addition of the reactants takes place over 3 hours, followed by an additional 30 minutes
of stirring.[12]

 After the reaction, the mixture is cooled to room temperature.[12]

e Avacuum pump is connected to the apparatus, and the bulk of the dioxane and the
cyclopentane product is collected by vacuum transfer.[12]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b145557?utm_src=pdf-body
https://patents.google.com/patent/US3450782A/en
https://patents.google.com/patent/US3450782A/en
https://patents.google.com/patent/US3450782A/en
https://patents.google.com/patent/US3450782A/en
https://patents.google.com/patent/US3450782A/en
https://www.benchchem.com/product/b145557?utm_src=pdf-body
https://patents.google.com/patent/US3450782A/en
https://patents.google.com/patent/US3450782A/en
https://patents.google.com/patent/US3450782A/en
https://patents.google.com/patent/US3450782A/en
https://patents.google.com/patent/US3450782A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Start

Set up reflux apparatus
under inert atmosphere

Add 1,5-dibromopentane,
lithium amalgam, and dioxane

Reflux with stirring
(3 hours addition, 0.5 hour stir)

Cool to room temperature

Connect vacuum pump

Collect dioxane/cyclopentane
by vacuum transfer

End

Click to download full resolution via product page

Caption: Workflow for the synthesis of cyclopentane.
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Experimental Protocol: Synthesis of 1,5-
Dibromopentane from Tetrahydropyran

This protocol details the synthesis of 1,5-dibromopentane via the ring-opening bromination of
tetrahydropyran.[13]

Materials:

e 48% Hydrobromic acid (250 g)[13]

Concentrated Sulfuric acid (75 g)[13]

Redistilled Tetrahydropyran (21.5 g)[13]

Saturated sodium carbonate solution[13]

Anhydrous calcium chloride[13]

500 ml flask with reflux condenser[13]
Procedure:

e In a 500 ml flask, combine 250 g of 48% hydrobromic acid, 75 g of concentrated sulfuric
acid, and 21.5 g of redistilled tetrahydropyran.[13]

¢ Gently heat the mixture to reflux for 3 hours.[13]

 After cooling to room temperature, separate the lower layer of dibromide.[13]

» Wash the separated layer with saturated sodium carbonate solution and then with water.[13]
e Dry the product with anhydrous calcium chloride.[13]

« Distill under reduced pressure, collecting the fraction at 104-106 °C (2.53 kPa) to yield 1,5-
dibromopentane.[13]

Spectral Data
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Spectroscopic data is crucial for the identification and characterization of 1,5-dibromopentane.

Spectral Data Type Key Features References
Data available on spectral

1H NMR [8][14]
databases.
Data available on spectral

13C NMR [15]
databases.
Electron ionization mass

Mass Spectrometry (GC-MS) ] [8][16]
spectrum available.
IR spectrum available for

Infrared (IR) Spectroscopy [8][16]

condensed phase.

Raman Spectroscopy

Data available.

[8]

Safety Information

1,5-Dibromopentane is considered a hazardous chemical and requires careful handling.

e Hazards: It is a combustible liquid.[7][11] It causes skin irritation and serious eye irritation.

[17][18][19] It may also cause respiratory tract irritation.[5]

e Precautionary Measures: Wear protective gloves, clothing, and eye/face protection.[17] Use

in a well-ventilated area and avoid breathing vapors.[11] Keep away from heat, sparks, open

flames, and hot surfaces.[11]

o First Aid: In case of skin contact, wash with plenty of soap and water.[17] If in eyes, rinse

cautiously with water for several minutes.[17] If inhaled, move the person into fresh air.[18] If

ingested, seek immediate medical attention.[17]

Conclusion

1,5-Dibromopentane is a versatile and highly reactive chemical intermediate with significant

applications in organic synthesis, particularly in the pharmaceutical and agrochemical

industries. Its well-defined physical and chemical properties, coupled with its predictable

reactivity in nucleophilic substitution and cyclization reactions, make it an essential tool for
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chemists. Proper handling and adherence to safety protocols are imperative when working with
this compound. This guide provides a comprehensive overview to support researchers and
professionals in the effective and safe utilization of 1,5-dibromopentane in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1,5-Dibromopentane:
Properties and Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145557#1-5-dibromopentane-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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